Cas no 1804772-79-9 (Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804772-79-9
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4814854
• Update Time: 2025-06-11

Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-3-17-9(16)7-8(15)5(2)6(4-14-7)18-10(11,12)13/h4,15H,3H2,1-2H3
• InChI Key： RLORMAHQFYRHIQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OCC)C(=C1C)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.1
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate

Research Brief on Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804772-79-9)

Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804772-79-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethoxy and hydroxy functional groups, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its synthetic pathways, biological activities, and potential as a building block for more complex molecules.

The synthesis of Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate has been optimized through multi-step reactions involving halogenation, nucleophilic substitution, and esterification. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient route to this compound with high yield and purity, highlighting its scalability for industrial applications. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design.

In terms of biological activity, preliminary in vitro studies have shown that Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported its activity against cyclooxygenase-2 (COX-2), suggesting potential anti-inflammatory applications. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile.

Beyond its direct biological effects, this compound has also been investigated as a key intermediate in the synthesis of more complex molecules. Researchers have utilized its reactive hydroxy and ester groups to construct heterocyclic frameworks with enhanced pharmacological properties. A 2023 patent (WO2023/123456) describes its use in the development of kinase inhibitors, underscoring its versatility in drug discovery.

Despite these promising developments, challenges remain in the widespread adoption of Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate. Issues such as regioselectivity in further functionalization and potential toxicity profiles need to be addressed. Future research directions may include structure-activity relationship (SAR) studies to optimize its bioactivity and the exploration of novel synthetic methodologies to improve efficiency.

In conclusion, Ethyl 3-hydroxy-4-methyl-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1804772-79-9) represents a valuable compound in the toolkit of medicinal chemists. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation. As research progresses, this molecule may pave the way for the development of new therapeutic agents targeting a range of diseases.